Cas no 7464-46-2 (4-Nitrophenyl 4-methoxybenzoate)

• Product Name: 4-Nitrophenyl 4-methoxybenzoate
• CAS No: 7464-46-2
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• CID: 575490
• PubChem ID: 346057
• Update Time: 2025-04-19

4-Nitrophenyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenyl 4-methoxybenzoate
• (4-nitrophenyl) 4-methoxybenzoate
• Benzoic acid, 4-methoxy-, 4-nitrophenyl ester
• 4-(4'-methoxybenzoyloxy)nitrobenzene
• 4-Methoxy-benzoesaeure-(4-nitro-phenylester)
• 4-methoxy-benzoic acid-(4-nitro-phenyl ester)
• 4-nitrophenyl 4-methoxyb
• 4-nitrophenyl 4'-methoxybenzoate
• AC1L844T
• Anissaeure-(4-nitro-phenylester)
• NSC404070
• p-Anisic acid, 4-nitrophenyl ester
• p-Anisic acid, p-nitrophenyl ester
• p-nitropenyl 4-methoxybenzpate
• SureCN5345292
• NSC-404070
• SCHEMBL5345292
• FT-0718185
• 4-nitrophenyl4-methoxybenzoate
• CHEMBL3272629
• 4-Methoxybenzoic acid 4-nitrophenyl ester
• AKOS003500414
• DTXSID10323474
• 4-Methoxy-benzoic acid 4-nitro-phenyl ester
• 7464-46-2
• A9555
• GVFAAEZPGJXBRI-UHFFFAOYSA-N
• DB-014513

• Inchi： 1S/C14H11NO5/c1-19-12-6-2-10(3-7-12)14(16)20-13-8-4-11(5-9-13)15(17)18/h2-9H,1H3
• InChI Key： GVFAAEZPGJXBRI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06373
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67
• LogP: 3.34580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones